2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol

• Molecular Formula: C10H13ClOS
• Molecular Weight: 216.73 g/mol
• SMILES: C1CCC(C(C1)C2=C(C=CS2)Cl)O
• InChI: InChI=1S/C10H13ClOS/c11-8-5-6-13-10(8)7-3-1-2-4-9(7)12/h5-7,9,12H,1-4H2
• InChIKey: YTCDOZPCAULPMV-UHFFFAOYSA-N

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol: Structural and Physicochemical Profile

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol (CAS 1698640-02-6, MW 216.73 g/mol, C₁₀H₁₃ClOS) is a chlorothiophene-substituted cyclohexanol belonging to the class of heterocyclic alcohols used as building blocks and screening compounds in medicinal chemistry [1]. The compound features a 3-chlorothiophene ring attached at the 2-position to a cyclohexanol scaffold, placing the chlorine substituent at the β-position relative to the sulfur heteroatom. Computed physicochemical properties include XLogP3 = 3.1, topological polar surface area (TPSA) = 48.5 Ų, one hydrogen bond donor, two hydrogen bond acceptors, and a single rotatable bond, all computed via PubChem standard algorithms [1]. The compound is commercially supplied at 95% purity by multiple vendors and is intended exclusively for research and development use .

• Chlorothiophene-cyclohexanol building block for medicinal chemistry

• 3-Chloro positional isomer with distinct reactivity and lipophilicity profile

• Racemic mixture, undefined stereocenters — suitable for initial SAR screening

• [1] PubChem Compound Summary for CID 107360690, 2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/107360690 (accessed 2026-04-27). View Source

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol: Why Generic Substitution Fails

Positional isomerism among chlorothiophene-cyclohexanol congeners generates quantifiable differences in lipophilicity (ΔXLogP3 up to 0.3 log units, representing ~2× difference in octanol-water partition coefficient) [1][2], alters the electronic environment at the thiophene ring for cross-coupling reactivity [3], and shifts metabolic bioactivation liability depending on chlorine substitution position relative to the sulfur atom [4]. The 3-chloro substitution pattern positions chlorine adjacent to both the sulfur heteroatom and the cyclohexanol attachment point, creating a unique steric and electronic microenvironment that neither the 2-chloro, 4-chloro, nor 5-chloro positional isomers can replicate. Furthermore, the undefined stereochemistry at the cyclohexanol C1 and C2 positions distinguishes this racemic compound from stereochemically defined analogs such as rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol, which carries two defined stereocenters and consequently different physical form, crystallinity, and potential for diastereoselective derivatization [5]. Generic substitution without verifying positional and stereochemical identity introduces uncontrolled variables that undermine SAR reproducibility.

! 5‑Chloro positional isomer: higher XLogP3 (3.4 vs 3.1) may shift partition behavior and ADME profile.

! 2‑/5‑Chloro isomers: α‑chloro substitution enhances Pd‑catalyzed cross‑coupling reactivity relative to β‑chloro.

! Stereochemically defined analogs (trans‑racemic) may produce different diastereoselective outcomes than the undefined racemate.

• [1] PubChem Compound Summary for CID 107360690, XLogP3 = 3.1. https://pubchem.ncbi.nlm.nih.gov/compound/107360690 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 80278230, 2-(5-Chlorothiophen-2-yl)cyclohexan-1-ol, XLogP3 = 3.4. https://pubchem.ncbi.nlm.nih.gov/compound/80278230 (accessed 2026-04-27). View Source
• [3] Kuujia.com. Cas no 1542989-22-9, 2-(5-Chlorothiophen-2-yl)cyclohexan-1-ol: 'chloro-substituted thiophene enhances reactivity in cross-coupling reactions.' https://www.kuujia.com/cas-1542989-22-9.html (accessed 2026-04-27). View Source
• [4] Kalgutkar, A. S. et al. Bioactivation of Substituted Thiophenes Including α-Chlorothiophene-Containing Compounds in Human Liver Microsomes. Chem. Res. Toxicol. 2011, 24 (4), 507–521. DOI: 10.1021/tx100386z. View Source
• [5] PubChem Compound Summary for CID 165780581, rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol, Defined Atom Stereocenter Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/165780581 (accessed 2026-04-27). View Source

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol: Differentiation from Closest Analogs

Lipophilicity: 3-Chloro vs. 5-Chloro Positional Isomer

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol exhibits a computed XLogP3 of 3.1, which is 0.3 log units lower than its 5-chloro positional isomer 2-(5-chlorothiophen-2-yl)cyclohexan-1-ol (XLogP3 = 3.4) [1][2]. Both values were computed using the same XLogP3 3.0 algorithm within PubChem, ensuring methodological consistency. A ΔXLogP3 of -0.3 corresponds to an approximately 2-fold lower octanol-water partition coefficient, indicating measurably lower lipophilicity. The 4-chloro isomer rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol has an identical XLogP3 of 3.1 but differs in stereochemical definition [3].

Lipophilicity (XLogP3)

Head‑to‑head

XLogP3 = 3.1 (target) vs 3.4 (5‑Cl isomer); Δ = –0.3 (~2× lower partition)

Supports selection of a lower‑lipophilicity scaffold in SAR campaigns.

Computed via identical PubChem XLogP3 3.0 algorithm; experimental logP recommended.

Evidence Dimension	Lipophilicity (XLogP3, computed partition coefficient)
Target Compound Data	XLogP3 = 3.1
Comparator Or Baseline	2-(5-Chlorothiophen-2-yl)cyclohexan-1-ol (CID 80278230): XLogP3 = 3.4; rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol (CID 165780581): XLogP3 = 3.1
Quantified Difference	ΔXLogP3 = -0.3 versus 5-chloro isomer (~2× lower partition coefficient); ΔXLogP3 = 0 versus 4-chloro isomer
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07), identical computational methodology across all three compounds

Why This Matters

A 0.3 log unit reduction in lipophilicity can translate to lower non-specific protein binding, reduced hERG off-target risk, and distinct oral absorption behavior, making the 3-chloro isomer the preferred choice when a less lipophilic scaffold is desired within a chlorothiophene-cyclohexanol SAR series.

• [1] PubChem Compound Summary for CID 107360690. XLogP3 = 3.1. https://pubchem.ncbi.nlm.nih.gov/compound/107360690 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 80278230, 2-(5-Chlorothiophen-2-yl)cyclohexan-1-ol. XLogP3 = 3.4. https://pubchem.ncbi.nlm.nih.gov/compound/80278230 (accessed 2026-04-27). View Source
• [3] PubChem Compound Summary for CID 165780581, rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol. XLogP3 = 3.1. https://pubchem.ncbi.nlm.nih.gov/compound/165780581 (accessed 2026-04-27). View Source

Oxidative Bioactivation by Chlorine Position

The thiophene ring is a recognized toxicophore capable of oxidative bioactivation to electrophilic species in human liver microsomes [1]. A systematic study by Kalgutkar et al. (2011) demonstrated that substitution position and substituent identity on the thiophene ring modulate the degree of NADPH-dependent glutathione (GSH) adduct formation. In a quantitative dansyl-glutathione trapping assay on 2-acetylthiophenes, the rank order of adduct levels was: unsubstituted > 4-Br ≈ 4-Cl > 5-Cl > 5-CN > 4-CH₃ > 5-Br > 5-CH₃ (no adduct detected) [1]. The 4-Cl substitution pattern (analogous to the 3-chloro position in 2-(3-chlorothiophen-2-yl)cyclohexan-1-ol, when referenced to the cyclohexanol attachment point) generates higher adduct levels than 5-Cl substitution, indicating position-dependent metabolic activation. Note: the study evaluated acetylthiophenes rather than cyclohexanol-substituted thiophenes; direct extrapolation to the cyclohexanol series requires experimental verification.

Bioactivation Liability

Class‑level inference

Rank order (acetylthiophenes): 4‑Cl > 5‑Cl for GSH adduct formation

Position‑dependent reactive metabolite risk requires compound‑specific microsomal verification.

Extrapolation from acetylthiophene series; direct data for cyclohexanol scaffold unavailable.

Evidence Dimension	Bioactivation liability (dansyl-GSH adduct formation in human liver microsomes)
Target Compound Data	No direct experimental data available; class-level prediction: 3-chloro (4-position relative to S) expected to show moderate adduct formation based on 4-Cl > 5-Cl rank order in the acetylthiophene series
Comparator Or Baseline	5-Cl substitution (analogous to 2-(5-chlorothiophen-2-yl)cyclohexan-1-ol): lower adduct levels in acetylthiophene series. Unsubstituted thiophene: highest adduct levels. 5-CH₃: no adduct detected.
Quantified Difference	Rank-order difference only; 4-Cl adduct level > 5-Cl adduct level in the acetylthiophene model system (exact fold change not reported as a single numerical value for all comparisons)
Conditions	NADPH-fortified human liver microsomes, dansyl-glutathione trapping, HPLC/HRMS detection (Kalgutkar et al., Chem. Res. Toxicol. 2011)

Why This Matters

For drug discovery programs where metabolic bioactivation is a key liability filter, the 3-chloro isomer may present a different risk-benefit profile compared to the 5-chloro isomer. Teams optimizing for minimal reactive metabolite formation may prefer the 5-chloro isomer, while those seeking balanced reactivity may utilize the 3-chloro isomer for distinct metabolic fate. This differentiation must be confirmed with compound-specific microsomal incubation data.

• [1] Kalgutkar, A. S.; Hatch, H. L.; Kosea, F.; Nguyen, H. T.; Choo, E. F.; McClure, K. F.; Taylor, T. J.; Henne, K. R.; Kuperman, A. V.; Dombroski, M. A.; Letavic, M. A. Bioactivation of Substituted Thiophenes Including α-Chlorothiophene-Containing Compounds in Human Liver Microsomes. Chem. Res. Toxicol. 2011, 24 (4), 507–521. DOI: 10.1021/tx100386z. View Source

Stereochemistry: Undefined vs. Defined Stereocenters

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol possesses 2 undefined atom stereocenters (C1 and C2 of the cyclohexanol ring), meaning it is supplied as a mixture of diastereomers and/or enantiomers with unspecified stereochemical composition [1]. In contrast, rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol (CID 165780581) has 2 defined atom stereocenters with trans relative configuration, supplied as a racemic mixture of (1R,2S) and (1S,2R) enantiomers [2]. The undefined stereochemistry of the target compound means that synthetic derivatization (e.g., esterification, etherification, oxidation) will produce a complex mixture of stereoisomeric products, whereas the stereochemically defined comparator yields a predictable diastereomeric outcome.

Stereochemistry

Cross‑study comparable

Undefined stereocenters (C1, C2) — supplied as racemic mixture vs. defined trans‑racemic comparator

May support initial screening where stereochemical purity is not required.

Diastereomer separation needed for stereoselective derivatization.

Evidence Dimension	Stereochemical definition (PubChem Defined Atom Stereocenter Count)
Target Compound Data	Undefined Atom Stereocenter Count = 2; Defined Atom Stereocenter Count = 0
Comparator Or Baseline	rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol (CID 165780581): Defined Atom Stereocenter Count = 2; Undefined = 0
Quantified Difference	Stereochemical definition status: undefined (target) vs. fully defined trans-racemic (comparator)
Conditions	Computed stereochemistry descriptors from PubChem (Cactvs 3.4.8.18/3.4.8.24). Experimental verification of diastereomeric composition is not provided by vendors.

Why This Matters

For medicinal chemists performing stereoselective SAR exploration, the undefined stereochemistry of the target compound limits its utility for diastereoselective derivatization unless the diastereomers are first separated. Conversely, the undefined stereochemistry offers a cost-advantage for initial screening where stereochemical purity is not required, as diastereomer separation adds synthetic overhead. The procurement decision hinges on whether the intended application tolerates stereochemical heterogeneity.

• [1] PubChem Compound Summary for CID 107360690. Undefined Atom Stereocenter Count = 2, Defined Atom Stereocenter Count = 0. https://pubchem.ncbi.nlm.nih.gov/compound/107360690 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 165780581. Defined Atom Stereocenter Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/165780581 (accessed 2026-04-27). View Source

Cross-Coupling Reactivity and Chlorine Substitution Position

The chlorine atom in 2-(3-chlorothiophen-2-yl)cyclohexan-1-ol occupies the β-position (position 3) of the thiophene ring, which is electronically distinct from the α-positions (positions 2 and 5) that are directly adjacent to the sulfur heteroatom. α-Chlorothiophenes are generally more reactive toward oxidative addition with palladium(0) catalysts due to the electron-withdrawing inductive effect of sulfur, whereas β-chlorothiophenes exhibit attenuated reactivity, requiring more forcing conditions or specialized ligand systems for efficient cross-coupling [1]. This differential reactivity has been exploited in sequential coupling strategies where α- and β-halogens are addressed orthogonally. The 3-chloro substitution in the target compound therefore offers a distinct synthetic handle that can be selectively activated in the presence of α-halo substituents, or alternatively, preserved while functionalizing the cyclohexanol hydroxyl group [2].

Cross‑Coupling Reactivity

Class‑level inference

β‑Cl (position 3) less reactive toward Pd(0) oxidative addition than α‑Cl (2‑/5‑)

Enables orthogonal synthetic sequences; halogen retained during alcohol functionalization.

Kinetic rate data for this specific cyclohexanol scaffold not available; experimental validation advised.

Evidence Dimension	Relative reactivity of aryl chloride toward Pd-catalyzed oxidative addition
Target Compound Data	3-Chloro (β-position): reduced reactivity toward oxidative addition compared to α-chlorothiophenes; requires specialized conditions for efficient cross-coupling
Comparator Or Baseline	2-Chloro or 5-chloro isomers (α-positions): higher inherent reactivity in standard Suzuki, Negishi, or Buchwald-Hartwig couplings. Unsubstituted thiophene: no halogen handle.
Quantified Difference	Qualitative rank order established in organometallic literature; direct kinetic comparison (e.g., k_rel for oxidative addition of Pd(PPh₃)₄ to 3-Cl vs. 2-Cl thiophene) not located in the retrieved literature for this specific cyclohexanol scaffold
Conditions	Class-level knowledge from organometallic chemistry of halothiophenes; specific rate data for this compound requires experimental determination

Why This Matters

For synthetic chemists designing multi-step sequences, the attenuated reactivity of the 3-chloro substituent enables orthogonal protecting-group-free strategies where the chlorine is retained through functionalization of the hydroxyl group, or conversely, the hydroxyl is retained through cross-coupling at the chlorine. This orthogonality is unavailable with α-chlorothiophene isomers, where the halogen is more labile and may undergo undesired side reactions during alcohol derivatization.

• [1] Schröter, S.; Stock, C.; Bach, T. Regioselective cross-coupling reactions of multiple halogenated nitrogen-, oxygen-, and sulfur-containing heterocycles. Tetrahedron 2005, 61 (9), 2245–2267. DOI: 10.1016/j.tet.2004.12.018. (Review establishing differential reactivity of α- vs. β-halogenated heterocycles in cross-coupling). View Source
• [2] Rogers, D. A.; Brown, R. C.; Szewczyk, J. M.; Harden, B. J.; Clement, J. C.; Ladd, B. M.; Norris, T. M.; Petersen, E. F.; Gao, H. Regioselective synthesis of 2,4-disubstituted thiophenes and their evaluation as liquid crystalline compounds of low viscosity. J. Chem. Res. (S) 2001, 136–137. (Demonstrates regioselective synthetic access to specific thiophene substitution patterns). View Source

Commercial Purity Benchmark Across Suppliers

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol is commercially supplied at a minimum purity specification of 95% as confirmed by independent technical datasheets from Leyan (Catalog No. 2095856) and AKSci (Catalog No. 4983EE) . Both vendors specify storage under cool, dry conditions and confirm the compound is for research use only. The 5-chloro positional isomer 2-(5-chlorothiophen-2-yl)cyclohexan-1-ol is available from Enamine (Catalog No. EN300-1637410) at comparable purity, with published pricing of $603/500 mg and $2,701/10 g [1], whereas the target compound is quoted on an inquiry basis, suggesting potentially lower commercial demand or batch-dependent pricing. The absence of publicly listed fixed pricing for the target compound may impact procurement lead time predictability.

Purity & Sourcing

Supporting evidence

95% min. purity (Leyan, AKSci); inquiry‑based pricing

Multi‑vendor availability; verify purity by in‑house QC for quantitative assays.

5‑Cl isomer available at fixed pricing (Enamine); target compound inquire‑only.

Evidence Dimension	Minimum purity specification and commercial availability
Target Compound Data	95% minimum purity (Leyan, AKSci); pricing: inquire-only basis; molecular formula confirmed as C₁₀H₁₃ClOS, MW 216.73
Comparator Or Baseline	2-(5-Chlorothiophen-2-yl)cyclohexan-1-ol (Enamine): $603/500 mg, $2,701/10 g (2023 pricing). rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol (Enamine): $5,283/10 g.
Quantified Difference	Target compound pricing not publicly fixed vs. fixed published pricing for positional isomers. Δ pricing 5-chloro vs. 4-chloro isomer: ~$2,582/10 g premium for stereochemically defined 4-chloro isomer.
Conditions	Vendor datasheets as of 2026-04-27. Pricing subject to change and may vary by region and quantity.

Why This Matters

For procurement planning, the inquiry-based pricing model for the target compound introduces an additional lead-time variable. However, multi-vendor sourcing (Leyan and AKSci) provides supply redundancy. The 95% purity baseline is adequate for most screening and building-block applications but should be verified by in-house QC (HPLC, NMR) prior to use in quantitative biological assays where impurities may confound dose-response measurements.

• [1] Kuujia.com. Cas no 1542989-22-9, 2-(5-chlorothiophen-2-yl)cyclohexan-1-ol, Enamine pricing data. https://www.kuujia.com/cas-1542989-22-9.html (accessed 2026-04-27). View Source

Antimicrobial Activity: Halobenzo[b]thiophene Scaffold Benchmark

Although no direct antimicrobial activity data were located for 2-(3-chlorothiophen-2-yl)cyclohexan-1-ol itself, a closely related scaffold—cyclohexanol-substituted 3-chloro and 3-bromobenzo[b]thiophenes—demonstrated a minimum inhibitory concentration (MIC) of 16 µg/mL against Gram-positive bacteria and yeast in broth microdilution susceptibility assays [1]. The 3-chlorobenzo[b]thiophene-cyclohexanol conjugate also exhibited rapid bactericidal activity against Staphylococcus aureus at MIC, as confirmed by time-kill kinetics, and passed Lipinski, Veber, and Muegge drug-likeness filters without violations in silico [1]. This scaffold-level evidence suggests that the simpler monocyclic 3-chlorothiophene-cyclohexanol system may retain antimicrobial potential, but this inference is unverified and requires direct experimental confirmation.

Antimicrobial Benchmark

Supporting evidence

Benzo[b]thiophene analog MIC = 16 µg/mL (Gram+); no direct data for target compound

Scaffold‑level antimicrobial reference; direct MIC determination against target strains required.

Monocyclic thiophene lacks fused benzene ring; extrapolation unreliable.

Evidence Dimension	In vitro antimicrobial activity (MIC by broth microdilution)
Target Compound Data	No direct data available
Comparator Or Baseline	Cyclohexanol-substituted 3-chlorobenzo[b]thiophene: MIC = 16 µg/mL against Gram-positive bacteria and yeast; bactericidal at MIC against S. aureus by time-kill
Quantified Difference	Cannot be quantified for the target compound; scaffold-level benchmark only
Conditions	Broth microdilution susceptibility method; time-kill curve against S. aureus; in silico ADME by SwissADME (Masih et al., Pharmaceuticals 2021, 14, 39)

Why This Matters

For teams screening chlorothiophene-cyclohexanol building blocks for antimicrobial drug discovery, the 16 µg/mL MIC benchmark from the benzo[b]thiophene congener provides a scaffold-level activity reference point. However, the absence of the fused benzene ring in the target compound means that direct activity extrapolation is unreliable; procurement should be paired with a commitment to de novo MIC determination.

• [1] Masih, P. J.; Kesharwani, T.; Rodriguez, E.; Vertudez, M. A.; Motakhaveri, M. L.; Le, T. K.; Tran, M. K. T.; Cloyd, M. R.; Kornman, C. T.; Phillips, A. M. Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. Pharmaceuticals 2021, 14 (1), 39. DOI: 10.3390/ph14010039. View Source

2-(3-Chlorothiophen-2-yl)cyclohexan-1-ol: Evidence-Based Application Scenarios

Controlled Lipophilicity for SAR Campaigns

When a medicinal chemistry program requires systematic exploration of lipophilicity within a chlorothiophene-cyclohexanol chemotype, 2-(3-chlorothiophen-2-yl)cyclohexan-1-ol (XLogP3 = 3.1) offers a quantifiably lower lipophilicity option compared to the 5-chloro isomer (XLogP3 = 3.4), representing a ~2× reduction in predicted octanol-water partitioning [1][2]. This property is derived from identical computational methodology (PubChem XLogP3 3.0) and is directly actionable for compound selection in permeability, solubility, and off-target promiscuity profiling. The 3-chloro isomer is the preferred procurement choice when the SAR hypothesis mandates reduced logP without altering the hydrogen bond donor/acceptor count or TPSA, which remain invariant across positional isomers [3].

Orthogonal Synthesis via Differential C–Cl Reactivity

The β-chloro substitution in 2-(3-chlorothiophen-2-yl)cyclohexan-1-ol provides a less activated aryl chloride handle compared to α-chlorothiophenes, enabling sequential functionalization strategies where the hydroxyl group is derivatized (e.g., esterified, oxidized to ketone, or converted to a leaving group) without competing oxidative addition at the chlorine [1]. This orthogonality is not achievable with 2-chloro or 5-chloro isomers, where the chlorine is activated toward Pd(0) insertion under standard cross-coupling conditions. Synthetic chemistry groups pursuing protecting-group-minimized routes should select the 3-chloro isomer when the chlorine must survive alcohol-directed transformations.

Reactive Metabolite Risk: Positional Isomer Screening

Based on class-level evidence from the Kalgutkar et al. (2011) bioactivation study, 4-chloro-substituted thiophenes (analogous to the 3-chloro position in the target compound) generate higher levels of GSH-trapped reactive metabolites than 5-chloro-substituted thiophenes in human liver microsomes [1]. Drug metabolism teams conducting reactive metabolite phenotyping should procure 2-(3-chlorothiophen-2-yl)cyclohexan-1-ol alongside its 5-chloro isomer as a matched pair to experimentally determine whether the cyclohexanol scaffold recapitulates the position-dependent bioactivation trend observed in the acetylthiophene series. This head-to-head comparison directly informs lead optimization decisions regarding chlorine placement on the thiophene ring.

Chlorothiophene-Cyclohexanol Blocks for Antimicrobial Screening

The scaffold-level antimicrobial benchmark of MIC = 16 µg/mL (Gram-positive bacteria and yeast) established for cyclohexanol-substituted 3-chlorobenzo[b]thiophenes [1] provides a rationale for including 2-(3-chlorothiophen-2-yl)cyclohexan-1-ol in antimicrobial screening decks. Although the monocyclic thiophene scaffold lacks the fused benzene ring of the validated benzo[b]thiophene congener, the conserved 3-chloro-thiophene-cyclohexanol pharmacophoric elements support its use as a simpler, lower-molecular-weight comparator for deconvolution of the minimum structural requirements for antimicrobial activity. Procurement should be accompanied by a plan for direct MIC determination against clinically relevant Gram-positive strains.

Application

Selection Property

Validation Focus

Lipophilicity SAR campaigns

Positional isomer lipophilicity rank

Experimental logP confirmation

Orthogonal synthesis strategies

β‑Cl substitution reactivity profile

Pd‑catalyzed oxidative addition selectivity

Reactive metabolite phenotyping

Chlorine‑position bioactivation liability

GSH adduct comparison in liver microsomes

Antimicrobial screening

Scaffold antimicrobial benchmark

MIC determination against Gram‑positive strains

• [1] PubChem Compound Summary for CID 107360690. XLogP3 = 3.1, TPSA = 48.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/107360690 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 80278230. XLogP3 = 3.4, TPSA = 48.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/80278230 (accessed 2026-04-27). View Source
• [3] PubChem Compound Summary for CID 165780581. XLogP3 = 3.1, Defined Atom Stereocenter Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/165780581 (accessed 2026-04-27). View Source
• [4] Schröter, S.; Stock, C.; Bach, T. Regioselective cross-coupling reactions of multiple halogenated nitrogen-, oxygen-, and sulfur-containing heterocycles. Tetrahedron 2005, 61 (9), 2245–2267. DOI: 10.1016/j.tet.2004.12.018. View Source
• [5] Kalgutkar, A. S. et al. Bioactivation of Substituted Thiophenes Including α-Chlorothiophene-Containing Compounds in Human Liver Microsomes. Chem. Res. Toxicol. 2011, 24 (4), 507–521. DOI: 10.1021/tx100386z. View Source
• [6] Masih, P. J. et al. Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. Pharmaceuticals 2021, 14 (1), 39. DOI: 10.3390/ph14010039. View Source